BE“GHE Validation & Comparative

Check Availability & Pricing

Peforelin vs. eCG: A Comparative Guide on Litter
Performance in Swine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Peforelin

Cat. No.: B549837

For researchers and professionals in drug development and swine reproduction, the choice of
hormonal intervention to optimize litter performance is critical. This guide provides an objective
comparison of the efficacy of Peforelin, a gonadotropin-releasing hormone (GnRH) analogue,
and equine chorionic gonadotropin (eCG) on various reproductive and litter performance
parameters in sows and gilts. The information presented is supported by experimental data
from multiple studies.

Comparison of Litter Performance: Quantitative
Data

The following tables summarize the quantitative data from comparative studies on the effects of
Peforelin and eCG on litter performance in swine.

Table 1: Effect on Litter Size and Piglet Viability
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Peforelin (P
group)

Parameter

eCG (E group)

Control (C
group)

Key Findings

Total Piglets
11.48
Born

Not specified

11.63

No statistically
significant
differences were
found between
the Peforelin and
Control
groups|1]. Other
studies also
reported no
significant
differences in
litter size
between
peforelin, eCG,
or control

groups[1][2].

Liveborn Piglets Not specified

Not specified

Not specified

No consistent
improvement
was observed in
the number of
liveborn piglets
with Peforelin

treatment[1].

Stillborn Piglets
(Pluriparous 2.2

Sows)

0.9

14

Stillbirth numbers
were significantly
higher in the
Peforelin group
compared to the
eCG group in
pluriparous

sows[2].

Mortality During No significant

Lactation difference

No significant

difference

No significant

difference

Peforelin does

not negatively
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impact postnatal
piglet survival[1].

Piglets in the
Peforelin group
had significantly
Liveborn Birth higher liveborn
] ) 1.36 1.26 1.32 ) ) ]
Weight (Gilts, kg) birth weights in
gilts compared to

the eCG group|[2]
[3].

Table 2: Effect on Sow Reproductive Performance
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Parameter

Peforelin
Group

eCG Group

Control Group

Key Findings

Estrus Rate (ER)

93.2% (in one
study)

Not specified

87.2% (in one
study)

Peforelin
treatment has
been shown to
significantly
increase the
estrus rate,
particularly in
gilts[1].

Pregnancy Rate
(PR)

Significantly
higher than
control in one

study

Not specified

Lower than

Peforelin group

Evidence for the
effect of
Peforelin on PR
is variable,
depending on
parity and farm
conditions,
though some
studies show a
significant

improvement[1].

Farrowing Rate
(FR)

93.33%

Not specified

89.23%

A marked,
though not
always
statistically
significant,
positive effect of
Peforelin on
farrowing rate
has been
observed,
especially in
gilts[1].

Return Rate
(RR)

Lower than

control

Not specified

Higher than

Peforelin group

Peforelin may

improve estrus
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synchronization,
thereby
contributing to a
reduced return
rate[1].

Experimental Protocols

The methodologies in the comparative studies of Peforelin and eCG generally follow a similar

structure.
1. Study Animals and Housing:

e Animals: The studies typically involve sexually mature gilts and primiparous or pluriparous
sows from commercial pig herds[2][3]. Animals are often stratified by age or parity[2].

e Housing: Sows are housed in standard commercial farm conditions, which may include
group housing systemsJ[1].

2. Experimental Design and Treatments:

e Randomization: Animals are randomly allocated to one of three treatment groups: a
Peforelin group, an eCG group, and a control group (receiving a physiological saline
solution)[2][3].

e Treatment Administration:

o

In sows, treatments are administered 24 hours post-weaning[2][3][4].

o In gilts, treatment often follows a period of progestogen (e.g., altrenogest) treatment to
synchronize the estrous cycle, with the experimental treatment given 48 hours after the
last progestogen administration[1][4].

o Peforelin is administered as a synthetic lamprey GnRH-IlI (I-GnRH-I1l) analogue[2].

o eCG (also known as Pregnant Mare Serum Gonadotropin or PMSG) is administered at a
specified dosage (e.g., 400 IU of eCG plus 200 1U of hCG)[5].
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3. Data Collection and Parameters Measured:

e Reproductive Performance:
o Weaning-to-estrus interval (WEI)[1].
o Estrus rate (ER), farrowing rate (FR), and pregnancy rate (PR)[1].
o Return rate (RR)[1].

e Litter Performance:

o Total number of piglets born, number of liveborn piglets, and number of stillborn piglets[2]

[3].
o Piglet birth weights and the coefficient of variation in birth weights within a litter[2][3].
o Mortality rate during lactation[2][3].
4. Statistical Analysis:

o Data are analyzed using appropriate statistical methods to compare the means of the
different treatment groups. The specific tests used may vary between studies.

Signaling Pathways and Experimental Workflow
Peforelin Signaling Pathway
Peforelin, as a GnRH analogue, acts on the anterior pituitary gland to stimulate the synthesis

and release of endogenous gonadotropins, primarily follicle-stimulating hormone (FSH) and
luteinizing hormone (LH). This leads to follicular development and ovulation.
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Caption: Signaling pathway of Peforelin in swine.

eCG Signaling Pathway

eCG has dual FSH-like and LH-like activity. It acts directly on the ovaries to stimulate follicular

development and can also induce ovulation.

Follicular Growth
and Maturation

Ovulation

FSH-like Activity

Follicular Growth

eCG
(Exogenous Gonadotropin)

LH-like Activity

Ovulation Induction

Click to download full resolution via product page

Caption: Signaling pathway of eCG in swine.

Experimental Workflow for Comparative Study

The following diagram illustrates a typical experimental workflow for comparing the efficacy of

Peforelin and eCG on litter performance.
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Caption: Experimental workflow for a comparative study.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b549837?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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